Cas no 1798046-09-9 (N-[4-[2-(3-Pyridinylamino)-4-thiazolyl]phenyl]benzenesulfonamide)

• Product Name: N-[4-[2-(3-Pyridinylamino)-4-thiazolyl]phenyl]benzenesulfonamide
• CAS No: 1798046-09-9
• MF: C₂₀H₁₆N₄O₂S₂
• MW: 408.496641159058
• CID: 5375812
• Update Time: 2025-05-24

N-[4-[2-(3-Pyridinylamino)-4-thiazolyl]phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(3-Pyridinylamino)-4-thiazolyl]phenyl]benzenesulfonamide

• Inchi： 1S/C20H16N4O2S2/c25-28(26,18-6-2-1-3-7-18)24-16-10-8-15(9-11-16)19-14-27-20(23-19)22-17-5-4-12-21-13-17/h1-14,24H,(H,22,23)
• InChI Key： DFDGHVIIGKNRAK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=CSC(NC4=CC=CN=C4)=N3)C=C2)(=O)=O)=CC=CC=C1

Experimental Properties

• Density: 1.429±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 634.5±65.0 °C(Predicted)
• pka: 7.30±0.10(Predicted)

Additional information on N-[4-[2-(3-Pyridinylamino)-4-thiazolyl]phenyl]benzenesulfonamide

Introduction to N-[4-[2-(3-Pyridinylamino)-4-thiazolyl]phenyl]benzenesulfonamide (CAS No. 1798046-09-9)

N-[4-[2-(3-Pyridinylamino)-4-thiazolyl]phenyl]benzenesulfonamide, a compound with the CAS number 1798046-09-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development, particularly in the treatment of various diseases. The structural complexity and unique chemical properties of this compound make it a subject of intense research interest, especially in the context of modern medicinal chemistry.

The molecular structure of N-[4-[2-(3-Pyridinylamino)-4-thiazolyl]phenyl]benzenesulfonamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of a pyridinylamino moiety and a thiazole ring contributes to its distinctive chemical behavior, which is often exploited in the design of bioactive molecules. These structural features are not only crucial for its pharmacological activity but also play a vital role in determining its interaction with biological targets.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound N-[4-[2-(3-Pyridinylamino)-4-thiazolyl]phenyl]benzenesulfonamide is no exception and has been extensively studied for its potential therapeutic benefits.

One of the most compelling aspects of this compound is its ability to modulate various biological pathways. The pyridinylamino group, in particular, has been shown to enhance binding affinity to certain protein targets, making it an attractive scaffold for drug design. Additionally, the thiazole ring contributes to the compound's stability and bioavailability, which are critical factors in drug development.

The synthesis of N-[4-[2-(3-Pyridinylamino)-4-thiazolyl]phenyl]benzenesulfonamide involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound, making it more suitable for further investigation.

Recent studies have highlighted the potential of this compound in the treatment of various diseases. For instance, research has demonstrated its efficacy in inhibiting the growth of certain cancer cells by targeting specific signaling pathways. Furthermore, preliminary studies suggest that it may have applications in the management of inflammatory disorders due to its ability to modulate immune responses.

The pharmacokinetic properties of N-[4-[2-(3-Pyridinylamino)-4-thiazolyl]phenyl]benzenesulfonamide have also been thoroughly investigated. These studies have revealed that the compound exhibits good solubility and bioavailability, which are essential characteristics for any potential therapeutic agent. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing.

In conclusion, N-[4-[2-(3-Pyridinylamino)-4-thiazolyl]phenyl]benzenesulfonamide (CAS No. 1798046-09-9) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, we can expect to see more innovative uses for this compound in the future.